Cas no 1057682-19-5 (Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate)

Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrimidine core substituted with a piperazine moiety and a methyl ester group. This structure imparts versatility in medicinal chemistry and drug development, particularly as a key intermediate in the synthesis of pharmacologically active molecules. The presence of the piperazine ring enhances solubility and bioavailability, while the ester group offers reactivity for further functionalization. Its well-defined chemical properties make it suitable for applications in kinase inhibitor research and other therapeutic areas. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its synthetic accessibility and modular design facilitate efficient derivatization for structure-activity relationship studies.

Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate structure

1057682-19-5 structure

Product Name:Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate

CAS No:1057682-19-5

MF:C₁₀H₁₄N₄O₂

MW:222.243761539459

MDL:MFCD22126106

CID:842553

PubChem ID:57471612

Update Time:2025-07-02

Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-, methyl ester
- methyl 2-piperazin-1-ylpyrimidine-5-carboxylate
- 1057682-19-5
- Methyl2-(piperazin-1-yl)pyrimidine-5-carboxylate
- DB-334758
- F94443
- MFCD22126106
- BG-0723
- VJGHOGNHILBYCU-UHFFFAOYSA-N
- EN300-6745779
- AKOS015991275
- SCHEMBL3613525
- DTXSID90726808
- 2-piperazin-1-yl-pyrimidine-5-carboxylic acid methyl ester
- MDL： MFCD22126106
- Inchi： 1S/C10H14N4O2/c1-16-9(15)8-6-12-10(13-7-8)14-4-2-11-3-5-14/h6-7,11H,2-5H2,1H3
- InChI Key： VJGHOGNHILBYCU-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=NC(=NC=1)N1CCNCC1)=O

Computed Properties

Exact Mass: 222.11167570g/mol
Monoisotopic Mass: 222.11167570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 67.4Å²

Methyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Pricemore >>

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